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Compound of Interest

Compound Name: Itaconate-alkyne

Cat. No.: B3025882

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of itaconate-alkyne, a pivotal tool in the study
of itaconation, a recently discovered post-translational modification with significant implications
in immunology and metabolic regulation.

Core Concepts: Understanding Itaconate-Alkyne

Itaconate-alkyne, also known as ITalk, is a synthetic, cell-permeable analog of itaconate, an
endogenous metabolite produced in immune cells like macrophages during inflammation.[1][2]
[3][4][5] It is specifically designed as a bioorthogonal probe for the quantitative and site-specific
chemoproteomic profiling of protein itaconation in living cells. The key feature of itaconate-
alkyne is the incorporation of a terminal alkyne group into an itaconate derivative structure.
This alkyne moiety allows for "click chemistry" reactions, specifically the copper-catalyzed
azide-alkyne cycloaddition (CUAAC), enabling the attachment of reporter tags (e.qg.,
fluorophores or biotin) for visualization and enrichment of itaconated proteins.

Functionally, itaconate-alkyne mimics the anti-inflammatory properties of endogenous
itaconate, allowing it to label the authentic targets of itaconation within a cellular context.

Chemical Structure and Properties

The chemical identity of itaconate-alkyne is well-defined, providing a solid foundation for its
application in research.
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IUPAC Name: 2-methylidene-4-oct-7-ynoxy-4-oxobutanoic acid
Synonyms: ITalk, 2-methylene-butanedioic acid, 4-(7-octyn-1-yl) ester
Chemical Formula: C13H1s04

The structure features the characteristic a,3-unsaturated carboxylic acid group of itaconate,
which is crucial for its reactivity with cysteine residues on target proteins, and a long carbon
chain terminating in an alkyne group.

Property Value Source
Molecular Weight 238.28 g/mol

CAS Number 2454181-83-8

Appearance Solid

Purity >98% (typical)

Solubility Soluble in DMSO

Mechanism of Action and Biological Significance

Itaconate and its alkyne analog exert their effects by covalently modifying cysteine residues on
proteins through a process called Michael addition, leading to "itaconation." This post-
translational modification can alter the function of target proteins. Itaconate-alkyne has been
instrumental in identifying a wide range of protein targets for itaconation.

It has been demonstrated that itaconate can activate the anti-inflammatory transcription factor
Nrf2 by alkylating its repressor protein, KEAPL. This leads to the expression of antioxidant and
anti-inflammatory genes. Furthermore, itaconate-alkyne has been used to identify other key
protein targets of itaconation in inflammatory macrophages, including:

o DNA damage-binding protein 1 (DDB1)
e Gelsolin (GSN)

o ATP-citrate synthase (ACLY)
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e Adenylate kinase 2 (AK2)

The ability to profile these targets in living cells provides valuable insights into the molecular
mechanisms underlying the anti-inflammatory effects of itaconate.

Experimental Protocols

The use of itaconate-alkyne in chemoproteomic workflows generally follows a series of well-
defined steps. Below is a generalized protocol based on published methodologies.

Objective: To label, identify, and quantify itaconated proteins from cultured cells.

Materials:

Itaconate-alkyne (ITalk) probe

e Cell culture reagents

e Lysis buffer

o Click chemistry reagents (e.g., azide-biotin, copper(ll) sulfate, ligand, reducing agent)

» Streptavidin beads for enrichment

+ Reagents for downstream analysis (e.g., SDS-PAGE, Western blotting, mass spectrometry)

Protocol Outline:

e Cell Treatment:

o Culture cells of interest (e.g., primary bone-marrow-derived macrophages) to the desired
confluency.

o Treat the cells with itaconate-alkyne at a suitable concentration (e.g., 100 uM) for a
specific duration (e.g., 4 hours). Include appropriate controls, such as vehicle-treated cells.

e Cell Lysis:

o After treatment, wash the cells to remove excess probe.
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o Lyse the cells in a suitable lysis buffer to solubilize proteins.

e Click Chemistry Reaction:

o To the cell lysate, add the click chemistry reaction cocktail containing an azide-
functionalized reporter tag (e.g., azide-biotin).

o This reaction will covalently link the reporter tag to the alkyne group of the itaconate-
alkyne-modified proteins.

e Enrichment of Itaconated Proteins (for mass spectrometry):

o If using a biotin tag, incubate the lysate with streptavidin-conjugated beads to capture the
biotinylated (and thus itaconated) proteins.

o Wash the beads extensively to remove non-specifically bound proteins.
e Downstream Analysis:

o Western Blotting: Elute the captured proteins from the beads and analyze for specific
proteins of interest by Western blotting.

o Mass Spectrometry: For proteome-wide identification, digest the enriched proteins on-
bead or after elution and analyze the resulting peptides by liquid chromatography-mass
spectrometry (LC-MS/MS).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway involving itaconate and the
experimental workflow for using itaconate-alkyne.
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Chemoproteomic Workflow using Itaconate-Alkyne
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Chemoproteomic Workflow using Itaconate-Alkyne
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Applications in Drug Discovery and Development

The ability to profile protein itaconation opens up new avenues for drug discovery.

o Target Identification and Validation: By identifying the specific proteins that are modified by
itaconate, researchers can uncover novel therapeutic targets for inflammatory and metabolic
diseases.

e Mechanism of Action Studies: Itaconate-alkyne can be used to elucidate the mechanism of
action of drugs that modulate inflammatory pathways.

o Biomarker Discovery: The profile of itaconated proteins may serve as a biomarker for certain
disease states or drug responses.

Conclusion

Itaconate-alkyne is a powerful and indispensable tool for the study of protein itaconation. Its
design as a bioorthogonal probe enables the specific labeling and identification of itaconated
proteins in a physiological context. This has significantly advanced our understanding of the
role of itaconate in inflammation and metabolism and holds great promise for the development
of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Itaconate-Alkyne
(ITalk)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025882#what-is-the-chemical-structure-of-
itaconate-alkyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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